6-Chloro-N-(4-methoxybenzyl)pyrimidin-4-amine

• CAS No.: 512803-44-0
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol
• IUPAC Name: 6-chloro-N-[(4-methoxyphenyl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C12H12ClN3O/c1-17-10-4-2-9(3-5-10)7-14-12-6-11(13)15-8-16-12/h2-6,8H,7H2,1H3,(H,14,15,16)
• InChI Key: UNVMZDRVUWRHDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=CC(=NC=N2)Cl

Description

6-Chloro-N-(4-methoxybenzyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H12ClN3O and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4,6-dichloropyrimidine (Aldrich, 3.6 g, 24.2 mmol), 4-methoxybenzylamine (2.7 g, 19.7 mmol), DIPEA (5 ml, 28.8 mmol), and n-BuOH was heated at reflux for 3 h. The mixture was concentrated and the residue treated with H2O (150 mL) and EtOAc (175 mL). The EtOAc phase was separated, washed with saturated aq. NaHCO3 solution and brine, dried (MgSO4), and concentrated to give the title compound (4.5 g) which was used without further purification. 1H NMR (DMSO-d6) δ 8.29 (s, 1H), 8.13 (br s, 1H), 7.25 (d, 2H, J=8.2 Hz), 6.90 (d, 2H, J=8.2 Hz), 6.56 (s, 1H), 4.48 (s, 2H), 3.75 (s, 3H).